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Compound of Interest

Compound Name: Dimethametryn

Cat. No.: B166598

Essential Safety and Disposal Information for Researchers

Dimethametryn is a herbicide recognized for its persistence in soil and aquatic environments
and its moderate toxicity to aquatic life.[1] Proper disposal is crucial to prevent environmental
contamination and ensure laboratory safety. This guide provides procedural steps for the safe
handling and disposal of dimethametryn waste in a research setting.

Immediate Safety and Handling Precautions

Before handling dimethametryn, it is imperative to consult the Safety Data Sheet (SDS) and
wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves,
safety goggles, and a lab coat. Dimethametryn may cause an allergic skin reaction.[2][3]

Step-by-Step Disposal Procedure for
Dimethametryn Waste

The following procedure outlines the recommended steps for disposing of unwanted
dimethametryn and its containers.

Step 1: Waste Identification and Segregation

e Characterize the Waste: Identify all waste containing dimethametryn. This includes pure
chemical, solutions, contaminated labware (e.g., pipette tips, vials), and grossly
contaminated PPE.
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e Segregate the Waste: Do not mix dimethametryn waste with other chemical waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department. Keep it separate from non-hazardous laboratory trash.

Step 2: Waste Collection and Labeling

e Aqueous Waste: Collect aqueous solutions containing dimethametryn in a designated, leak-
proof, and chemically compatible container.

e Solid Waste: Collect contaminated solids (e.g., absorbent pads, contaminated labware) in a
separate, clearly labeled, and sealed container.

» Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full
chemical name "Dimethametryn," and the approximate concentration and quantity.

Step 3: Arranging for Disposal

e Contact EHS: Your institution's Environmental Health and Safety (EHS) department is the
primary point of contact for hazardous waste disposal. Inform them of the type and quantity
of dimethametryn waste you have.

» Follow Institutional Protocols: Adhere strictly to your institution's specific procedures for
hazardous waste pickup and disposal. EHS will arrange for a licensed hazardous waste
contractor to collect and dispose of the material in compliance with all federal, state, and
local regulations.[4][5]

Step 4: Decontamination of Empty Containers

Empty containers that once held dimethametryn must be properly decontaminated to be
considered non-hazardous.

o Triple Rinsing: A widely accepted method for decontaminating empty pesticide containers is
triple rinsing.[4][6]

o Empty the container completely into the designated waste collection vessel.
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[e]

solvent in which dimethametryn is soluble).

[e]

Drain the rinsate into the hazardous waste container.

o

[¢]

Repeat this rinsing process two more times.

Fill the container to about one-quarter full with a suitable solvent (e.g., water or another

Securely cap and shake the container for at least 30 seconds.

o Disposal of Rinsed Containers: After triple rinsing, the container may be disposed of as

regular laboratory waste, but always confirm this with your EHS department.

Important Considerations:

e Do Not Pour Down the Drain: Dimethametryn is very toxic to aquatic life with long-lasting

effects.[2][3] Never dispose of dimethametryn or its rinsate down the sanitary sewer.[4][5]

e Regulatory Compliance: State and local regulations for pesticide disposal may be more

stringent than federal guidelines.[4][5] Always defer to your local and institutional

requirements.

Quantitative Data Summary

Property Value

Source

H317: May cause an allergic
GHS Hazard Statement ) ]
skin reaction

[2]

GHS Hazard Statement H400: Very toxic to aquatic life

[2](3]

H410: Very toxic to aquatic life
GHS Hazard Statement ) )
with long lasting effects

[2](3]

) Tends to be persistent in soil
Persistence
and aqueous systems

[1]

Experimental Protocols

Protocol: Triple Rinsing of Dimethametryn Containers
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Objective: To decontaminate empty containers that have held dimethametryn for safe
disposal.

Materials:

Empty dimethametryn container

Appropriate rinsing solvent (as determined from the SDS or solubility data)

Designated hazardous waste container for dimethametryn

Personal Protective Equipment (gloves, goggles, lab coat)
Procedure:
e Ensure all PPE is correctly worn.

o Carefully empty any residual dimethametryn from the original container into the designated
hazardous waste container.

o Add the selected solvent to the empty container until it is approximately 25% full.

e Securely close the container and agitate it vigorously for a minimum of 30 seconds to ensure
the solvent contacts all interior surfaces.

e Pour the rinsate from the container into the designated hazardous waste container. Allow the
container to drain for at least 30 seconds.

» Repeat steps 3-5 two additional times to complete the triple rinse process.
e The now-rinsed container should be left open in a fume hood to air dry.

o Consult with your institution's EHS for final disposal of the decontaminated container.
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Caption: Workflow for the safe disposal of dimethametryn waste in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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